5-nitro-N-(3-((4-phenylpiperazin-1-yl)sulfonyl)propyl)furan-2-carboxamide

• IUPAC Name: 5-nitro-N-[3-(4-phenylpiperazin-1-yl)sulfonylpropyl]furan-2-carboxamide
• InChI: InChI=1S/C18H22N4O6S/c23-18(16-7-8-17(28-16)22(24)25)19-9-4-14-29(26,27)21-12-10-20(11-13-21)15-5-2-1-3-6-15/h1-3,5-8H,4,9-14H2,(H,19,23)
• InChI Key: GBTHEXVUQUIGEC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)S(=O)(=O)CCCNC(=O)C3=CC=C(O3)[N+](=O)[O-]
• Molecular Formula: C18H22N4O6S
• Molecular Weight: 422.5 g/mol

Description

5-nitro-N-(3-((4-phenylpiperazin-1-yl)sulfonyl)propyl)furan-2-carboxamide is a compound that belongs to the class of sulfonamide drugs. It is also known as N-(3-(4-phenylpiperazin-1-yl)propyl)-5-nitro-2-furancarboxamide. This compound has been synthesized and studied for its potential use in scientific research applications. In

Scientific Research Applications

Alzheimer’s Disease Treatment

. AChEIs are used in the treatment of Alzheimer’s disease (AD) to temporarily relieve symptoms and reduce memory impairment. .

Neurodegenerative Disease Research

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Cognitive Function Enhancement

Due to its selective inhibition properties, the compound could be explored for enhancing cognitive functions. .

Selective Inhibition Studies

The compound has been confirmed as a selective AChE inhibitor through molecular docking studies. .

Kinetic Study of Enzyme Inhibition

The compound has been used in kinetic studies to analyze the mechanism of inhibition against AChE. .

Lead Compound for Drug Development

With its demonstrated inhibitory activity and selectivity, the compound serves as a promising lead compound for further drug development. .

Mechanism of Action

Target of Action

The primary target of this compound is acetylcholinesterase (AChE) . AChE is an enzyme that is selectively responsible for hydrolyzing acetylcholine (ACh) in the brain . This enzyme plays a crucial role in learning and memory, and its inhibition can enhance cognitive functions .

Mode of Action

The compound interacts with AChE, inhibiting its activity . The inhibition of AChE leads to an increase in the level of ACh, a neurotransmitter that plays a significant role in memory and cognition . The compound is a mixed-type inhibitor, exhibiting both competitive and non-competitive inhibition .

Biochemical Pathways

The inhibition of AChE affects the cholinergic neurotransmission pathway . By inhibiting AChE, the compound prevents the breakdown of ACh, leading to an increased concentration of ACh in the synaptic cleft . This enhances the transmission of signals in neurons, which can improve cognitive functions .

Pharmacokinetics

Similar compounds have been shown to exhibit reliable pharmacokinetic properties

Result of Action

The inhibition of AChE and the subsequent increase in ACh levels can lead to improved cognitive functions . This makes the compound potentially useful for the treatment of neurodegenerative diseases like Alzheimer’s disease, which is characterized by a decline in cognitive abilities .